Cas no 291514-09-5 (2lambda6-thia-1-azabicyclo3.1.0hexane-2,2-dione)

• Product Name: 2lambda6-thia-1-azabicyclo3.1.0hexane-2,2-dione
• CAS No: 291514-09-5
• MF: C₄H₇NO₂S
• MW: 133.168879747391
• MDL: MFCD31719031
• CID: 1440440
• PubChem ID: 11320954
• Update Time: 2025-07-15

2lambda6-thia-1-azabicyclo3.1.0hexane-2,2-dione Chemical and Physical Properties

Names and Identifiers

• 2-Thia-1-azabicyclo[3.1.0]hexane, 2,2-dioxide
• 2lambda6-thia-1-azabicyclo3.1.0hexane-2,2-dione
• EN300-246532
• 2-Thia-1-aza-bicyclo[3.1.0]hexane 2,2-dioxide
• SCHEMBL15262631
• 2-thia-1-azabicyclo[3.1.0]hexane 2,2-dioxide
• 2lambda6-thia-1-azabicyclo[3.1.0]hexane 2,2-dioxide
• 2lambda6-thia-1-azabicyclo[3.1.0]hexane-2,2-dione
• PANZRYLRSNIGEL-UHFFFAOYSA-N
• 291514-09-5

• MDL： MFCD31719031
• Inchi： 1S/C4H7NO2S/c6-8(7)2-1-4-3-5(4)8/h4H,1-3H2
• InChI Key： PANZRYLRSNIGEL-UHFFFAOYSA-N
• SMILES： S1(CCC2CN12)(=O)=O

Computed Properties

• Exact Mass: 133.01981
• Monoisotopic Mass: 133.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 37.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Delta sultams

Additional information on 2lambda6-thia-1-azabicyclo3.1.0hexane-2,2-dione

Research Briefing on 2λ⁶-Thia-1-azabicyclo[3.1.0]hexane-2,2-dione (CAS: 291514-09-5) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 2λ⁶-thia-1-azabicyclo[3.1.0]hexane-2,2-dione (CAS: 291514-09-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This bicyclic sulfoximine derivative exhibits a rare combination of stability and reactivity, making it a promising scaffold for drug discovery and development. Recent studies have explored its utility as a versatile building block for the synthesis of novel bioactive molecules, particularly in the context of enzyme inhibition and targeted protein degradation.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a covalent inhibitor of serine hydrolases, a class of enzymes implicated in numerous disease pathways. The researchers utilized a structure-activity relationship (SAR) approach to optimize the scaffold, achieving nanomolar potency against several clinically relevant targets. The unique sulfoximine moiety was found to contribute significantly to both binding affinity and metabolic stability, addressing a common challenge in covalent inhibitor design.

In parallel research, teams have investigated the compound's potential in PROTAC (Proteolysis Targeting Chimera) development. The rigid bicyclic structure serves as an ideal linker component, providing optimal spatial orientation between the target-binding warhead and E3 ligase recruiter. A recent Nature Chemical Biology publication highlighted a derivative of 291514-09-5 that successfully induced degradation of previously "undruggable" targets, opening new avenues for therapeutic intervention in oncology and neurodegenerative diseases.

Synthetic accessibility remains a key focus area, with several groups reporting improved routes to 2λ⁶-thia-1-azabicyclo[3.1.0]hexane-2,2-dione and its analogs. A 2024 Organic Process Research & Development paper detailed a scalable, enantioselective synthesis that achieved >90% yield and >99% ee, addressing previous limitations in large-scale production. This advancement is particularly significant given the growing interest in chiral sulfoximines as privileged structures in medicinal chemistry.

Pharmacokinetic studies of derivatives have shown promising results, with several candidates demonstrating excellent blood-brain barrier penetration - a property that enhances their potential for central nervous system applications. Researchers attribute this to the compound's balanced lipophilicity and ability to engage active transport mechanisms, as evidenced by recent in vivo PET imaging studies.

Looking forward, the versatility of 291514-09-5 continues to inspire innovative applications. Current investigations include its use as a bioisostere for carboxylic acids and amides, its potential in metal-catalyzed C-H activation reactions for late-stage diversification, and its emerging role in the development of next-generation antibiotics targeting resistant bacterial strains. The compound's unique combination of synthetic tractability and biological relevance positions it as a valuable tool for addressing multiple challenges in modern drug discovery.